Cas no 185421-27-6 (Agomelatine Dimer Urea)

• Product Name: Agomelatine Dimer Urea
• CAS No: 185421-27-6
• MF: C₂₇H₂₈N₂O₃
• MW: 428.522827148438
• CID: 1060265
• PubChem ID: 85708452
• Update Time: 2025-07-25

Agomelatine Dimer Urea Chemical and Physical Properties

Names and Identifiers

• Agomelatine Dimer Urea
• Agomelatine Impurity 1
• 185421-27-6
• 1,3-Bis[2-(7-methoxynaphthalen-1-yl)ethyl]urea
• Agomelatine Impurity II
• 1,3-bis(2-(7-methoxynaphthalen-1-yl)ethyl)urea
• N,N'-Bis[2-(7-methoxy-1-naphthalenyl)ethyl]urea;

• Inchi： 1S/C27H28N2O3/c1-31-23-11-9-19-5-3-7-21(25(19)17-23)13-15-28-27(30)29-16-14-22-8-4-6-20-10-12-24(32-2)18-26(20)22/h3-12,17-18H,13-16H2,1-2H3,(H2,28,29,30)
• InChI Key： XXLOKCBHVVICPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C=CC=C(C=2C=1)CCNC(NCCC1=CC=CC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 428.20999276g/mol
• Monoisotopic Mass: 428.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: >180°C
• Boiling Point: 700.3±55.0 °C at 760 mmHg
• Flash Point: 377.3±31.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly, Heated)
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Agomelatine Dimer Urea Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer